Cas no 1104281-67-5 (3-Methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-Methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1104281-67-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5708300
• PubChem ID: 64449278
• Update Time: 2023-10-15

3-Methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1104281-67-5
• 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1461153
• AKOS013772803
• 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylicacid
• 3-Methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H8N4O2/c1-6-7(9(14)15)5-13(12-6)8-4-10-2-3-11-8/h2-5H,1H3,(H,14,15)
• InChI Key： HKCBQJZHTLLQOP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=NC=CN=2)N=C1C)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.9Ų